3-(4-Methylphenyl)-2-(2-phenylethylsulfanyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
3-(4-Methylphenyl)-2-(2-phenylethylsulfanyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
Brand Name:
Vulcanchem
CAS No.:
289711-70-2
VCID:
VC0458518
InChI:
InChI=1S/C31H30N2OS/c1-22-13-15-25(16-14-22)33-29(34)27-28(32-30(33)35-20-17-23-9-3-2-4-10-23)26-12-6-5-11-24(26)21-31(27)18-7-8-19-31/h2-6,9-16H,7-8,17-21H2,1H3
SMILES:
CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCCC6=CC=CC=C6
Molecular Formula:
C31H30N2OS
Molecular Weight:
478.6g/mol
3-(4-Methylphenyl)-2-(2-phenylethylsulfanyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
CAS No.: 289711-70-2
Main Products
VCID: VC0458518
Molecular Formula: C31H30N2OS
Molecular Weight: 478.6g/mol
![3-(4-Methylphenyl)-2-(2-phenylethylsulfanyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one - 289711-70-2](/images/no_structure.jpg)
| CAS No. | 289711-70-2 |
|---|---|
| Product Name | 3-(4-Methylphenyl)-2-(2-phenylethylsulfanyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one |
| Molecular Formula | C31H30N2OS |
| Molecular Weight | 478.6g/mol |
| IUPAC Name | 3-(4-methylphenyl)-2-(2-phenylethylsulfanyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one |
| Standard InChI | InChI=1S/C31H30N2OS/c1-22-13-15-25(16-14-22)33-29(34)27-28(32-30(33)35-20-17-23-9-3-2-4-10-23)26-12-6-5-11-24(26)21-31(27)18-7-8-19-31/h2-6,9-16H,7-8,17-21H2,1H3 |
| Standard InChIKey | LJVZLFHYTNRKFT-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCCC6=CC=CC=C6 |
| Canonical SMILES | CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCCC6=CC=CC=C6 |
| PubChem Compound | 1605849 |
| Last Modified | Nov 11 2021 |
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